Cas no 1248186-25-5 (1-(dimethyl-1H-1,2,4-triazol-5-yl)-1-phenylethan-1-amine)

• Product Name: 1-(dimethyl-1H-1,2,4-triazol-5-yl)-1-phenylethan-1-amine
• CAS No: 1248186-25-5
• MF: C₁₂H₁₆N₄
• MW: 216.282241821289
• CID: 6160365
• PubChem ID: 62696840
• Update Time: 2025-10-29

1-(dimethyl-1H-1,2,4-triazol-5-yl)-1-phenylethan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-(dimethyl-1H-1,2,4-triazol-5-yl)-1-phenylethan-1-amine
• CS-0275205
• 1248186-25-5
• 1-(1,3-Dimethyl-1h-1,2,4-triazol-5-yl)-1-phenylethan-1-amine
• EN300-1016492

• Inchi： 1S/C12H16N4/c1-9-14-11(16(3)15-9)12(2,13)10-7-5-4-6-8-10/h4-8H,13H2,1-3H3
• InChI Key： LBQZBUXOKXNDRQ-UHFFFAOYSA-N
• SMILES： N1(C)C(C(C)(C2C=CC=CC=2)N)=NC(C)=N1

Computed Properties

• Exact Mass: 216.137496527g/mol
• Monoisotopic Mass: 216.137496527g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 239
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 56.7Ų

Additional information on 1-(dimethyl-1H-1,2,4-triazol-5-yl)-1-phenylethan-1-amine

Professional Introduction to 1-(dimethyl-1H-1,2,4-triazol-5-yl)-1-phenylethan-1-amine (CAS No. 1248186-25-5)

1-(dimethyl-1H-1,2,4-triazol-5-yl)-1-phenylethan-1-amine is a significant compound in the field of pharmaceutical chemistry, characterized by its complex molecular structure and diverse potential applications. This compound, identified by the CAS number 1248186-25-5, has garnered attention due to its unique chemical properties and its role in the development of novel therapeutic agents. The molecular framework of this compound integrates a phenyl group with a dimethyl-substituted 1H-1,2,4-triazole moiety, which contributes to its distinct reactivity and biological activity.

The structural features of 1-(dimethyl-1H-1,2,4-triazol-5-yl)-1-phenylethan-1-amine make it a valuable scaffold for medicinal chemists. The presence of the triazole ring enhances the compound's stability and binding affinity to biological targets, while the phenyl group introduces hydrophobic interactions that are crucial for drug-receptor interactions. These attributes have positioned this compound as a promising candidate for further exploration in drug discovery and development.

In recent years, there has been a growing interest in heterocyclic compounds due to their wide range of biological activities. Among these, triazole derivatives have shown particular promise in various therapeutic areas. The dimethyl-substituted triazole moiety in 1-(dimethyl-1H-1,2,4-triazol-5-yl)-1-phenylethan-1-amine is known to enhance its pharmacological properties, making it an attractive molecule for designing new drugs. Research has indicated that such compounds can exhibit potent antimicrobial, anti-inflammatory, and anticancer activities.

One of the most compelling aspects of 1-(dimethyl-1H-1,2,4-triazol-5-yl)-1-phenylethan-1-amine is its versatility in chemical modifications. The phenyl group and the triazole ring provide multiple sites for functionalization, allowing chemists to tailor the compound's properties for specific applications. This flexibility has led to numerous synthetic strategies being developed to optimize the yield and purity of this compound. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been particularly effective in constructing the desired molecular framework.

The pharmacological profile of 1-(dimethyl-1H-1,2,4-triazol-5-ylyl)-phenylethanamidine has been extensively studied in recent years. Preclinical studies have demonstrated its potential in modulating various biological pathways. For instance, researchers have explored its effects on enzymes and receptors involved in pain perception and neuroinflammation. The compound's ability to interact with these targets suggests that it could be developed into a novel therapeutic agent for conditions such as chronic pain syndromes and neurodegenerative diseases.

Another area of interest is the compound's antimicrobial properties. The triazole ring is known to possess inherent antimicrobial activity due to its ability to disrupt microbial cell membranes. Studies have shown that derivatives of this class can exhibit broad-spectrum antimicrobial effects against both Gram-positive and Gram-negative bacteria. This makes 1-(dimethyl-H -triazol -5 -ylyl) -phenylethanamidine a promising candidate for developing new antibiotics or antifungal agents.

The synthesis of 1-(dimethyl-H -triazol -5 -ylyl) -phenylethanamidine involves several key steps that highlight the importance of precision in pharmaceutical chemistry. The initial step typically involves the formation of the triazole ring through a condensation reaction between a hydrazine derivative and a nitrile oxide or an azide. Subsequent steps include functionalizing the phenyl group and introducing the amine moiety at the terminal position of the ethyl chain. Each step requires careful optimization to ensure high yield and purity.

In conclusion, 1-(dimethyl-H -triazol -5 -ylyl) -phenylethanamidine (CAS No. 1248186-255) is a multifaceted compound with significant potential in pharmaceutical applications. Its unique structural features and diverse biological activities make it an attractive scaffold for drug discovery. As research continues to uncover new therapeutic possibilities, this compound is poised to play a crucial role in developing innovative treatments for various diseases.